Cas no 1396761-55-9 (2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide
• CAS No: 1396761-55-9
• MF: C₂₁H₂₁ClN₄O₂
• MW: 396.870043516159
• CID: 6203457
• PubChem ID: 71794530
• Update Time: 2025-06-10

2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide
• 2-(2-chlorophenyl)-N-(1-((5-phenyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidin-3-yl)acetamide
• 2-(2-chlorophenyl)-N-[1-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-yl]acetamide
• AKOS024545023
• 2-(2-chlorophenyl)-N-{1-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-yl}acetamide
• 1396761-55-9
• F6252-3272
• VU0541559-1

• Inchi： 1S/C21H21ClN4O2/c22-18-9-5-4-8-16(18)12-20(27)23-17-10-11-26(13-17)14-19-24-21(28-25-19)15-6-2-1-3-7-15/h1-9,17H,10-14H2,(H,23,27)
• InChI Key： CJBZVUMHPZQFHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC1CN(CC2=NOC(C3C=CC=CC=3)=N2)CC1)=O

Computed Properties

• Exact Mass: 396.1353036g/mol
• Monoisotopic Mass: 396.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide (CAS No. 1396761-55-9)

The compound 2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide, identified by its CAS No. 1396761-55-9, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a chlorophenyl group, a 1,2,4-oxadiazole ring, and a pyrrolidine backbone, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate architecture and functional groups.

One of the most frequently searched questions about this compound revolves around its synthetic pathway and mechanism of action. The synthesis of 2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide typically involves multi-step organic reactions, including condensation, cyclization, and amidation. Its 1,2,4-oxadiazole moiety is particularly noteworthy, as this heterocycle is known for its stability and bioactivity, often serving as a pharmacophore in drug design. The presence of the pyrrolidine ring further enhances its binding affinity to biological targets, making it a subject of intense study in medicinal chemistry.

In the context of current research trends, this compound aligns with the growing interest in small-molecule therapeutics and targeted drug delivery. The chlorophenyl group, for instance, is often associated with improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability. These attributes are critical in the development of next-generation pharmaceuticals, particularly for conditions requiring precise modulation of cellular processes. As such, CAS No. 1396761-55-9 is frequently discussed in forums and publications focusing on drug discovery and structure-activity relationships.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that 2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide may interact with specific enzymes or receptors, though detailed mechanistic insights remain under investigation. Researchers are particularly keen on exploring its applicability in neurological disorders and inflammatory diseases, given the structural similarities to known bioactive molecules. The 1,2,4-oxadiazole ring, in particular, has been linked to anti-inflammatory and neuroprotective effects in related compounds, sparking curiosity about its role in this molecule.

From a computational chemistry perspective, CAS No. 1396761-55-9 has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These in silico approaches aim to predict its binding modes and optimize its structure for enhanced efficacy. Such analyses are invaluable in accelerating the drug development process, reducing the need for extensive empirical testing. The compound's pyrrolidine and oxadiazole components are often highlighted in these studies for their contributions to molecular interactions.

In summary, 2-(2-chlorophenyl)-N-{1-(5-phenyl-1,2,4-oxadiazol-3-yl)methylpyrrolidin-3-yl}acetamide represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity, combined with its potential therapeutic applications, makes it a compelling subject for ongoing and future studies. As the scientific community continues to unravel its properties, this compound is poised to play a significant role in advancing pharmaceutical innovation and precision medicine.